2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine

• Molecular Formula: C11H19N3S
• Molecular Weight: 225.36 g/mol
• IUPAC Name: 2,3-dimethyl-N-(thiadiazol-4-ylmethyl)cyclohexan-1-amine
• InChI: InChI=1S/C11H19N3S/c1-8-4-3-5-11(9(8)2)12-6-10-7-15-14-13-10/h7-9,11-12H,3-6H2,1-2H3
• InChI Key: VCTUKORKCFBIDB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NCC2=CSN=N2

Description

2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine is a cyclohexanamine derivative featuring two methyl groups at the 2- and 3-positions of the cyclohexane ring. The amine group is substituted with a 1,2,3-thiadiazole-4-ylmethyl moiety, a heterocyclic system containing one sulfur and three nitrogen atoms. Its synthesis likely involves alkylation of 2,3-dimethylcyclohexan-1-amine with a thiadiazole-containing electrophile, analogous to methods described for related compounds (e.g., coupling of thiosemicarbazides with benzodioxine derivatives ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine typically involves the reaction of cyclohexanone with 2,3-dimethylhydrazine to form the corresponding hydrazone. This intermediate is then treated with thiocyanogen to introduce the thiadiazole ring. The reaction conditions often involve the use of solvents such as ethanol or methanol and may require heating to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for thiadiazole derivatives, including 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine, often involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity, and may include additional purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to a thiadiazoline ring.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiadiazole ring can be substituted with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide or potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles such as amines or thiols for substitution reactions. The reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and the use of appropriate solvents .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiadiazolines, and various substituted thiadiazole derivatives.

Scientific Research Applications

The compound 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine, also known by its PubChem CID 43663938, is a chemical compound featuring a cyclohexylamine core structure modified with a 1,2,3-thiadiazole moiety . While direct applications of this specific compound are not widely documented, its structural components suggest potential applications, particularly in medicinal chemistry and materials science .

Core Chemical Properties

2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine has a molecular formula of $C_{11}H_{19}N_{3}S$ and a molecular weight of 225.36 g/mol . Key identifiers include its IUPAC name, 2,3-dimethyl-N-(thiadiazol-4-ylmethyl)cyclohexan-1-amine, and its InChIKey, VCTUKORKCFBIDB-UHFFFAOYSA-N .

Potential Applications

Given the presence of a thiadiazole ring, this compound may exhibit significant biological activities. Thiadiazole derivatives are known for a range of pharmacological properties:

• Antimicrobial Activity Some compounds with a similar core structure have demonstrated antimicrobial properties.
• Anticancer Potential Certain thiadiazole-containing compounds have shown anticancer activity.
• Anti-inflammatory Effects Phenolic derivatives containing a thiadiazole component have exhibited anti-inflammatory effects.

The uniqueness of 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine lies in its specific combination of cyclohexylamine and thiadiazole functionalities, which can enhance solubility and biological activity, making it valuable in drug development.

Data Table: Related Compounds and Activities

Compound	Structure	Biological Activity
2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine	Similar core structure	Antimicrobial
5-(4-Chlorophenyl)-N-(1,2,3-thiadiazol-4-yl)methanesulfonamide	Contains thiadiazole	Anticancer
4-(Thiadiazolyl)phenols	Phenolic derivative	Anti-inflammatory

Mechanism of Action

The mechanism of action of 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes . In cancer cells, the compound can induce apoptosis by activating specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s key structural features can be compared to analogs with variations in cyclohexane substitution or heterocyclic moieties. Below is a detailed analysis based on available evidence:

Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Heterocycle Type	Key Substituents
2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine (Target)	C₁₂H₂₀N₄S	252.38*	1,2,3-Thiadiazole	2,3-dimethylcyclohexane
2-Methyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine	C₁₀H₁₇N₃S	211.33	1,2,3-Thiadiazole	2-methylcyclohexane
2,3-Dimethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclohexan-1-amine	C₁₃H₂₃N₃	221.34	Pyrazole	2,3-dimethylcyclohexane

*Calculated based on molecular formula.

Key Observations:

Cyclohexane Substitution: The target compound’s 2,3-dimethyl substitution increases steric bulk and lipophilicity compared to the mono-methylated analog . This could enhance membrane permeability but reduce solubility in polar solvents. Piperazine-substituted cyclohexanamine derivatives (e.g., in ) demonstrate that bulky substituents influence pharmacokinetic properties, such as metabolic stability .

Heterocyclic Moieties :

• Thiadiazole vs. Pyrazole :

• The 1,2,3-thiadiazole ring (target and ) introduces sulfur, which may enhance π-π stacking interactions or confer redox activity.
• Thiadiazoles are often associated with antimicrobial or antiviral activity, while pyrazoles are common in kinase inhibitors due to their ability to mimic adenine .

Electronic Effects :

• The electron-withdrawing nature of the thiadiazole ring may reduce the basicity of the cyclohexanamine’s nitrogen compared to the pyrazole derivative, altering protonation states under physiological conditions.

Biological Activity

2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine is a compound that incorporates both a cyclohexane structure and a thiadiazole moiety, which is known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties, supported by relevant research findings and case studies.

Structural Overview

The compound features a cyclohexanamine backbone substituted with a thiadiazole group. The presence of the thiadiazole ring is significant as it is associated with various pharmacological effects.

Antimicrobial Activity

Thiadiazole derivatives have been widely studied for their antimicrobial properties. Research indicates that compounds containing the 1,3,4-thiadiazole ring exhibit substantial activity against various bacterial and fungal strains.

• Mechanism of Action : The antimicrobial efficacy is often attributed to the ability of thiadiazoles to interfere with microbial metabolism and cell wall synthesis. For instance, studies have shown that derivatives with electron-withdrawing groups enhance antibacterial activity against pathogens like Staphylococcus aureus and Escherichia coli .

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine	S. aureus	62.5 μg/mL
2-Amino-1,3,4-thiadiazole derivatives	E. coli	500 μg/disk

Anticancer Activity

The anticancer potential of thiadiazole derivatives has garnered attention in recent years. Compounds similar to 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)cyclohexan-1-amine have demonstrated cytotoxic effects on various cancer cell lines.

• Case Study : A study investigating the cytotoxicity of thiadiazole derivatives reported that certain substitutions on the thiadiazole ring significantly increased antiproliferative activity against colon cancer cells (HT29) . The presence of methyl groups and other substituents was found to enhance activity through mechanisms involving apoptosis induction and cell cycle arrest.

Compound	Cell Line	IC50 (µg/mL)
Thiadiazole derivative A	HT29	1.61
Thiadiazole derivative B	Jurkat	1.98

Anti-inflammatory Activity

The anti-inflammatory properties of thiadiazoles are also noteworthy. Compounds containing this scaffold have been shown to reduce inflammation markers in vitro and in vivo.

• Research Findings : Inflammation assays indicated that certain thiadiazole derivatives could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cultures . This suggests potential therapeutic applications in treating inflammatory diseases.